Aluminum fluoroacetate
Overview
Description
Aluminum fluoroacetate, also known as fluoroacetic acid or 1080, is a highly toxic chemical compound that is commonly used as a pesticide to control pests such as rodents, wild dogs, and foxes. It is a white crystalline powder that is soluble in water and has a bitter taste. Despite its toxicity, this compound has several scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and potential future directions for its use.
Mechanism of Action
The mechanism of action of aluminum fluoroacetate involves the inhibition of the citric acid cycle, which is the process by which cells produce energy. This inhibition leads to the accumulation of toxic levels of citrate in the cells, which ultimately leads to cell death.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on living organisms. It is highly toxic to mammals, including humans, and can cause a range of symptoms, including vomiting, convulsions, and respiratory failure. It also affects the nervous system, causing seizures and paralysis.
Advantages and Limitations for Lab Experiments
One advantage of using aluminum fluoroacetate in laboratory experiments is its high toxicity, which makes it an effective tool for studying the effects of toxic substances on living organisms. However, its toxicity also makes it difficult to work with, as it requires careful handling and disposal to prevent harm to researchers and the environment.
Future Directions
There are several potential future directions for the use of aluminum fluoroacetate in scientific research. One area of interest is the development of new pesticides that are less toxic to humans and the environment. Another potential application is the study of this compound as a treatment for certain types of cancer, as it has been shown to have anti-tumor properties in some studies.
Conclusion
In conclusion, this compound is a highly toxic chemical compound that has several scientific research applications. It is commonly used in laboratory experiments to study the effects of toxic substances on living organisms, and has potential future directions for use in the development of new pesticides and cancer treatments. Despite its toxicity, careful handling and disposal can help prevent harm to researchers and the environment.
Scientific Research Applications
Aluminum fluoroacetate has several scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and potential future directions for its use. It is widely used in laboratory experiments to study the effects of toxic substances on living organisms.
properties
IUPAC Name |
aluminum;2-fluoroacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H3FO2.Al/c3*3-1-2(4)5;/h3*1H2,(H,4,5);/q;;;+3/p-3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USQJXTPMMUXTSG-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)[O-])F.C(C(=O)[O-])F.C(C(=O)[O-])F.[Al+3] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6AlF3O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
144-49-0 (Parent) |
Source
|
| Record name | Acetic acid, fluoro-, aluminum salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063905851 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID40213551 |
Source
|
| Record name | Acetic acid, fluoro-, aluminum salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40213551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63905-85-1 |
Source
|
| Record name | Acetic acid, fluoro-, aluminum salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063905851 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetic acid, fluoro-, aluminum salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40213551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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